Cas no 1261903-02-9 (4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid)

• Product Name: 4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• CAS No: 1261903-02-9
• MF: C₁₉H₁₈N₂O₅
• MW: 354.356625080109
• MDL: MFCD18323042
• CID: 2762374
• PubChem ID: 53228863
• Update Time: 2025-08-04

4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%
• 5-Nitro-4'-(piperidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid
• MFCD18323042
• 1261903-02-9
• DTXSID20692305
• 4-NITRO-2-[4-(PIPERIDINE-1-CARBONYL)PHENYL]BENZOIC ACID
• 4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

• MDL： MFCD18323042
• Inchi： 1S/C19H18N2O5/c22-18(20-10-2-1-3-11-20)14-6-4-13(5-7-14)17-12-15(21(25)26)8-9-16(17)19(23)24/h4-9,12H,1-3,10-11H2,(H,23,24)
• InChI Key： VLOAYQVNONWIFP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=C(C=CC=2C(=O)O)[N+](=O)[O-])=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 354.12157168Da
• Monoisotopic Mass: 354.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Additional information on 4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid

4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic Acid: A Comprehensive Overview

4-Nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS No. 1261903-02-9) is a chemically synthesized compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular architecture, which includes a benzoic acid moiety, a nitro group, and a piperidine carbonyl substituent. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

The benzoic acid core of this compound serves as a versatile platform for further chemical modifications. The nitro group attached at the 4-position of the benzene ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the piperidine carbonyl group at the 2-position introduces a tertiary amine functionality, which can participate in various chemical reactions and interactions. This combination of functional groups makes 4-nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its ability to modulate cellular signaling pathways and interact with key biological targets. For instance, investigations into its antioxidant properties have revealed its potential as a protective agent against oxidative stress-induced cellular damage. Furthermore, its anti-inflammatory activity has been studied in preclinical models, suggesting its role in mitigating inflammatory conditions.

In the realm of materials science, 4-nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been evaluated for its applications in polymer synthesis and surface modification. Its ability to form stable covalent bonds with polymer matrices has led to its use in developing advanced materials with tailored mechanical and thermal properties. Moreover, its fluorescent properties under specific conditions have opened avenues for its application in sensing technologies and imaging agents.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impacts. These developments have facilitated its broader application across various industries.

From an environmental perspective, understanding the toxicological profile of 4-nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid is crucial for ensuring safe handling and disposal practices. Studies have indicated that while it exhibits moderate toxicity in acute exposure scenarios, chronic exposure risks remain under investigation. Regulatory agencies are actively monitoring its use to ensure compliance with safety standards.

In conclusion, 4-nitro-2-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (CAS No. 1261903-02-9) stands as a testament to the ingenuity of modern organic chemistry. Its diverse functional groups endow it with multifaceted applications across various scientific domains. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.